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Compound of Interest

Compound Name: 2,2-Dichlorodiethyl Ether

Cat. No.: B8686467

This technical guide provides a comprehensive overview of the core physical properties of
bis(2-chloroethyl) ether. The information is intended for researchers, scientists, and drug
development professionals who may handle or utilize this compound in their work. This
document summarizes key quantitative data, outlines detailed experimental protocols for the
determination of these properties, and includes a visual representation of a general
experimental workflow.

Core Physical Properties

Bis(2-chloroethyl) ether, also known as 2,2'-dichlorodiethyl ether, is a colorless liquid with a
distinct chlorinated solvent-like odor.[1][2] It is a synthetic organic compound and does not
occur naturally.[1] The quantitative physical properties of bis(2-chloroethyl) ether are
summarized in the table below for easy reference and comparison.
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Property Value Units Notes

Molecular Formula C4H8CI20 [11[3]

Molecular Weight 143.01 g/mol [11[4115]

Density 1.22 g/mL at 20-25 °C[1][2][4][5]
Boiling Point 178 °C at 760 mmHg[1][4][6]
Melting Point -47 to -58 °C [L][2][4](5106]

Vapor Pressure 04-11 mmHg at 20 °C[5][7]

Vapor Density 4.93 (Air = D)[1]I3]17]

Solubility in Water

10,200 - 17,400

mg/L [6]i8]

Refractive Index 1.456 - 1.46 at 20 °C[4][5]
Flash Point 55 °C Closed Cup[1][4][7]
Log Kow 1.12-1.58 [71[8]

Experimental Protocols for Property Determination

The following sections detail generalized experimental methodologies for determining the key
physical properties of a liquid organic compound such as bis(2-chloroethyl) ether. These are
based on standard laboratory practices and established testing methods.

Density Determination

The density of a liquid can be accurately determined using a digital density meter, a
pycnometer, or a hydrometer. The ASTM D4052 standard test method is a widely accepted
procedure.[38][9]

 Principle: This method involves introducing a volume of the liquid sample into an oscillating
U-tube.[4] The change in the oscillating frequency of the tube caused by the mass of the
sample is measured.[4][9] This frequency change is then used with calibration data to
determine the density of the liquid.[9]
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o Apparatus: A digital density meter with an oscillating U-tube, a syringe for sample injection,
and a temperature control unit.

e Procedure:

o Calibrate the instrument with two standards of known density, such as dry air and distilled
water.

o Equilibrate the sample to the desired measurement temperature (e.g., 20 °C or 25 °C).

o Introduce the liquid sample into the U-tube using a syringe, ensuring no air bubbles are
present.

o Allow the reading to stabilize.

o Record the density value, typically in g/cm3 or kg/m 3.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. A common laboratory method for determining the boiling
point of a small sample is the capillary method.[10]

e Principle: A small amount of the liquid is heated in a test tube containing an inverted capillary
tube. As the liquid heats, its vapor pressure increases, and a stream of bubbles emerges
from the capillary. The boiling point is the temperature at which, upon cooling, the liquid just
begins to enter the capillary tube.[10]

e Apparatus: Thiele tube or a similar heating bath, thermometer, small test tube, and a sealed-
end capillary tube.

e Procedure:
o Place a small amount of the liquid into the small test tube.
o Invert the sealed-end capillary tube and place it into the liquid in the test tube.

o Attach the test tube to a thermometer.
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o Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil).
o Heat the bath gently.

o Observe the capillary tube. When a steady stream of bubbles emerges from the open end

of the capillary, stop heating.
o Allow the apparatus to cool slowly.

o The temperature at which the bubbling stops and the liquid begins to enter the capillary
tube is recorded as the boiling point.

Melting Point (Freezing Point) Determination

For a liquid, this is more accurately termed the freezing point. A common method involves
cooling the liquid and observing the temperature at which it solidifies.

e Principle: The liquid is cooled at a controlled rate while being stirred. The temperature is
monitored, and the freezing point is the temperature at which the liquid and solid phases are
in equilibrium, which is often observed as a plateau in the cooling curve.

e Apparatus: A cooling bath (e.g., ice-water or dry ice-acetone), a test tube, a thermometer,
and a stirring rod.

e Procedure:

[¢]

Place a sample of the liquid in a test tube.

Insert a thermometer and a stirring rod into the liquid.

[¢]

[e]

Place the test tube in a cooling bath.

o

Stir the liquid continuously and record the temperature at regular intervals.

[¢]

The temperature at which crystals begin to form and remain is the freezing point. For a
pure substance, the temperature should remain constant during freezing.

Flash Point Determination
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The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The Pensky-Martens closed-cup method (ASTM D93) is a common standard.[7]
[11]

e Principle: The sample is heated in a closed cup at a controlled rate with continuous stirring.
An ignition source is periodically directed into the cup to test for a flash.[11]

o Apparatus: Pensky-Martens closed-cup tester, which includes a test cup, a lid with a stirring

device, and an ignition source.
e Procedure:

Pour the sample into the test cup to the specified level.

[e]

Place the lid on the cup and begin heating and stirring at the prescribed rates.

o

[¢]

At regular temperature intervals, apply the ignition source.

The flash point is the lowest temperature at which the application of the ignition source

[¢]

causes the vapors of the sample to ignite.[7]

Refractive Index Determination

The refractive index is a measure of how much a ray of light bends when it passes through a
substance. It is a characteristic property that can be used for identification and purity
assessment. ASTM D1218 is a standard test method for this determination.[1][2]

e Principle: An Abbe refractometer is used to measure the critical angle of refraction of the
liquid, from which the refractive index is determined.

o Apparatus: Abbe refractometer with a light source and a temperature-controlled prism.
e Procedure:
o Calibrate the refractometer using a standard of known refractive index.

o Ensure the prism is clean and dry.
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[e]

Apply a few drops of the liquid sample to the surface of the prism.

(¢]

Close the prism and allow the sample to reach the desired temperature.

[¢]

Adjust the instrument to bring the dividing line between the light and dark fields into the
crosshairs of the eyepiece.

[¢]

Read the refractive index from the instrument's scale.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a liquid sample.
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A generalized workflow for determining the physical properties of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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